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Compound Focus: Sodium plumbate

CAS No.: 52623-79-7

Cat. No.: S1925416

Chemical Composition and Basic Properties

The table below summarizes the core chemical identities and general characteristics of sodium and

potassium plumbate.

Property Sodium Plumbate Potassium Plumbate
Chemical Naz0sPb [1] Often derived from Kz[Pb(OH)e]
Formula or related oxides [2].

IUPAC Name disodium;dioxido(oxo)lead [1] Information not explicitly

available in search results.

CAS Number 52623-79-7 [1] Information not explicitly
available in search results.

Molecular 301.18 g/mol [1] Information not explicitly
Weight available in search results.
Common Form  Light yellow, fused, hygroscopic lumps [1] Single crystal particles [3].
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Property Sodium Plumbate Potassium Plumbate
Solubility Soluble in water (decomposes over time to PbO2)  Synthesized in aqueous

[1] alkaline solution [3].
Stability Stable under general conditions, but incompatible  Stable as a single crystal [3].

with strong oxidizing agents [1]

Key Organic synthesis; strong oxidizing agent [1] Superconductor industry [3].
Applications

Experimental Protocols and Deeper Analysis

A key distinction lies in the available synthesis methodologies. The search results provide a detailed
hydrothermal preparation method for potassium plumbate single crystals, while information for sodium

plumbate is more general.

Detailed Protocol: Hydrothermal Preparation of Potassium
Plumbate Single Crystal

This method, developed to address issues of high energy consumption and compositional inhomogeneity,
produces uniform, large-grain single crystals suitable for superconductors [3]. The following workflow

outlines the synthesis and characterization process:
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Characterize product
(XRD, SEM)

Click to download full resolution via product page

Key Synthesis Parameters:

¢ Molar Ratio (PbO:KOH): Can vary from 0.1 to 10 [3]. Specific examples include 1:1, 5:1, and 8:1 [3].
¢ KOH Concentration: Ranges from 0.1 to 10 mol/L in the reaction mixture [3].
e Temperature & Duration: Heating is typically conducted between 130-240°C for 4 to 72 hours [3].
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Comparative Analysis of Properties and Applications

Aspect Sodium Plumbate Potassium Plumbate
Synthesis Information not specific; likely involves fusion or reaction in  Hydrothermal method
Method aqueous alkali. [3].

| Key Advantages | Information not available in search results. | Energy-efficient synthesis: Lower
temperature process. Compeositional homogeneity: Single crystal structure ensures uniformity. Superior
material properties: Directly applicable in superconductor industry [3]. | | Primary Industrial Use | Serves
as a reagent in organic synthesis and a strong oxidizing agent [1]. | Used in the superconductor industry due

to its superconducting properties, especially in single-crystal form [3]. |

Critical Considerations for Researchers

e Material Form is Crucial: The search results highlight that potassium plumbate single crystals
offer superior properties for advanced applications like superconductivity compared to polycrystalline
forms, which can have grain boundaries and compositional fluctuations that impair performance [3].
The choice between sodium and potassium plumbate may depend on the required physical form.

¢ Information Gaps: The search results reveal a lack of head-to-head experimental data comparing
the performance of these two compounds. Key information, such as detailed synthesis protocols for
sodium plumbate, specific thermodynamic data, and direct comparisons of oxidizing strength or
catalytic efficiency, is not available.

e Safety and Handling: Sodium plumbate is classified as a skin irritant and may cause respiratory
irritation. Appropriate personal protective equipment (PPE), including PVC gloves and safety glasses,
is required. It may also pose long-term hazards to aquatic environments [1].

Future research could focus on generating direct comparative data on catalytic activity, structural stability
under various conditions, and electrochemical properties to provide a more robust guide for material

selection.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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